
Ethyl methyl disulfide chemical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl methyl disulfide

Cat. No.: B1330212 Get Quote

An In-depth Technical Guide to the Chemical Properties of Ethyl Methyl Disulfide

Abstract
Ethyl methyl disulfide (EMDS) is an asymmetric organosulfur compound with the chemical

formula C₃H₈S₂. Characterized by a distinctive sulfurous, truffle-like aroma, this volatile

compound is a subject of interest in fields ranging from food science to toxicology and drug

development. Its disulfide bond is a key functional group that dictates its reactivity, particularly

in biological systems where thiol-disulfide exchange reactions are paramount. This guide

provides a comprehensive overview of the core chemical properties of EMDS, detailing its

structure, synthesis, analytical characterization, and reactivity. The content is tailored for

researchers, scientists, and drug development professionals who require a deep, functional

understanding of this molecule.

Chemical Identity and Structure
Ethyl methyl disulfide is systematically known as (methyldisulfanyl)ethane.[1][2][3] It belongs

to the dialkyl disulfide class of organic compounds, which are defined by an R-S-S-R' structure.

[4][5] In EMDS, the R group is a methyl (-CH₃) moiety and the R' group is an ethyl (-CH₂CH₃)

moiety.

Key Identifiers:

IUPAC Name: (methyldisulfanyl)ethane[1][4][6]

Synonyms: Methyl ethyl disulfide, 2,3-Dithiapentane[2][6][7]
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CAS Number: 20333-39-5[1][2][6]

Molecular Formula: C₃H₈S₂[1][3][8]

SMILES: CCSSC[1][3][4]

InChI Key: XLTBPTGNNLIKRW-UHFFFAOYSA-N[1][4][6]

Caption: Chemical structure of Ethyl Methyl Disulfide.

Physicochemical Properties
The physical and chemical properties of EMDS are fundamental to its behavior in both

laboratory and biological settings. Its volatility and solubility, in particular, influence its aroma

profile, environmental fate, and interaction with biological membranes.
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Property Value Source(s)

Molecular Weight 108.23 g/mol [1][3][8][9]

Physical State
Clear, colorless to pale yellow

liquid
[1][2]

Odor Strong, sulfurous, truffle-like [3][4][8][10]

Boiling Point 137 °C at 760 mmHg [1][3][4][10]

Melting Point -105.91 °C [3][9]

Density 1.017 - 1.027 g/cm³ at 20 °C [1][3]

Vapor Pressure
~17.85 mmHg at 25 °C

(estimated)
[7]

Water Solubility
Insoluble (1055 mg/L at 25 °C,

estimated)
[1][2][4][7][8]

Solvent Solubility
Soluble in non-polar solvents

and ethanol
[1][2][8]

LogP (o/w) 1.3 - 2.66 (estimated) [3][4][7]

Refractive Index 1.410 - 1.418 [1]

Natural Occurrence and Synthesis
Natural Occurrence
EMDS is a naturally occurring volatile organic compound found in a variety of plants and foods.

Its presence is a result of the enzymatic degradation of sulfur-containing precursors. It is a

significant contributor to the characteristic aromas of many foods.[3]

Primary Sources: Kohlrabi (Brassica oleracea var. gongylodes), onions (Allium cepa),

cabbage (Brassica oleracea), and durian (Durio zibethinus).[3][4][10]

Biochemical Significance: The presence of EMDS in these foods suggests it could serve as a

potential biomarker for their consumption.[3][4]
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Chemical Synthesis
The synthesis of asymmetric disulfides like EMDS requires controlled reaction conditions to

prevent the formation of symmetric disulfides (dimethyl disulfide and diethyl disulfide) as

byproducts.

Photochemical Synthesis: A common laboratory-scale method involves the co-photolysis of a

mixture of dimethyl disulfide and diethyl disulfide.[3] UV irradiation at wavelengths between

230-280 nm cleaves the S-S bonds, and the resulting thiyl radicals recombine to form a

statistical mixture of dimethyl disulfide, diethyl disulfide, and the desired ethyl methyl
disulfide.[3] The rationale for co-photolysis is to generate both methylthiyl and ethylthiyl

radicals in the same reaction vessel, enabling their cross-combination.

Industrial Preparation: Patented industrial processes often involve the reaction of steam

containing a mixture of methanethiol and ethanethiol with a reactive iron oxide catalyst.[10]

This method provides a scalable route to the compound.
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Photochemical Synthesis of EMDS

Reactant Mixture:
Dimethyl Disulfide (CH₃SSCH₃)

Diethyl Disulfide (CH₃CH₂SSCH₂CH₃)

UV Photolysis (230-280 nm)
Homolytic S-S Bond Cleavage

Generation of Thiyl Radicals:
Methylthiyl (CH₃S•)

Ethylthiyl (CH₃CH₂S•)

Radical Recombination

Product Mixture:
- Ethyl Methyl Disulfide (desired)

- Dimethyl Disulfide
- Diethyl Disulfide

Purification
(e.g., Fractional Distillation)

Pure Ethyl Methyl Disulfide

Click to download full resolution via product page

Caption: Workflow for the photochemical synthesis of EMDS.
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Reactivity and Stability
The chemistry of ethyl methyl disulfide is dominated by the disulfide bond (-S-S-). This bond

has a relatively low dissociation energy, making it susceptible to cleavage by nucleophiles,

radicals, and redox processes.

Thiol-Disulfide Exchange: This is a hallmark reaction of disulfides and is critically important in

biological chemistry, particularly in protein folding and redox regulation. EMDS can react with

a thiol (R-SH) to form a new mixed disulfide and release a different thiol. This equilibrium

reaction is fundamental to its potential interactions with cysteine residues in proteins or with

glutathione.

Oxidation: The sulfur atoms in EMDS are in a low oxidation state and can be oxidized by

various agents. Oxidation can lead to the formation of thiosulfinates (R-S(O)-S-R') and

subsequently to more highly oxidized species. Information on the oxidation of the related

compound methyl ethyl sulfide suggests that stable oxidation products could include

aldehydes like acetaldehyde and formaldehyde.[3]

Stability and Storage: EMDS is a flammable liquid.[1][11] It should be stored in a tightly

closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open

flames.[11] Proper grounding is necessary to prevent static discharge.[11][12]

Spectroscopic and Analytical Characterization
Unambiguous identification and quantification of EMDS require modern analytical techniques.

Given its volatility, gas chromatography is the separation method of choice, typically coupled

with mass spectrometry for detection.

Mass Spectrometry (MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is the primary tool for analyzing EMDS.

Under electron ionization (EI), the molecule fragments in a predictable manner, producing a

characteristic mass spectrum. Data from the National Institute of Standards and Technology

(NIST) shows major peaks that can be used for identification.[1][6]

Molecular Ion (M⁺): m/z 108
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Key Fragments: m/z 80, m/z 29[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. The

asymmetric nature of EMDS results in three distinct carbon signals.

¹³C NMR Data: Spectral information is available in public databases, confirming the three

unique carbon environments in the methyl and ethyl groups.[1][13]

Experimental Protocol: GC-MS Analysis of Ethyl Methyl
Disulfide
This protocol outlines a standard method for the qualitative and quantitative analysis of EMDS

in a solvent matrix. The choice of a non-polar column is based on the non-polar nature of the

analyte.

Sample Preparation: Prepare a stock solution of EMDS (e.g., 1000 ppm) in a suitable volatile

solvent like dichloromethane or hexane. Create a series of calibration standards (e.g., 1, 5,

10, 25, 50 ppm) by serial dilution.

GC-MS Instrument Setup:

Gas Chromatograph (GC):

Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

The non-polar stationary phase provides good separation for volatile, non-polar

compounds like EMDS.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Inlet: Set to splitless mode for low concentrations or split mode (e.g., 20:1) for higher

concentrations. Inlet temperature: 250 °C.

Oven Program: Start at 40 °C, hold for 2 minutes, then ramp at 10 °C/min to 200 °C.

This temperature program ensures separation from solvent and other potential

contaminants.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-methyl-disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-methyl-disulfide
https://spectrabase.com/spectrum/7u5VZJfKPvv
https://www.benchchem.com/product/b1330212?utm_src=pdf-body
https://www.benchchem.com/product/b1330212?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometer (MS):

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 25-200.

Data Acquisition: Inject 1 µL of each standard and sample. Acquire the total ion

chromatogram (TIC) and the corresponding mass spectra.

Data Analysis:

Identify the EMDS peak in the chromatogram based on its retention time (determined from

a standard injection).

Confirm identity by comparing the acquired mass spectrum with a reference library

spectrum (e.g., NIST).[6]

For quantification, construct a calibration curve by plotting the peak area of a characteristic

ion (e.g., m/z 108) versus concentration for the standards. Calculate the concentration of

EMDS in unknown samples using the regression equation from the calibration curve.
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GC-MS Analysis Workflow for EMDS

Sample Preparation
(Dilution in Solvent)

1 µL Injection
(Split/Splitless Inlet at 250°C)

GC Separation
(Non-polar capillary column,

Temperature Program)

EI Ionization (70 eV)

Mass Analysis
(Quadrupole, m/z 25-200)

Data Acquisition
(Chromatogram & Spectra)

Data Analysis:
- Retention Time Check

- Library Match
- Quantification

Click to download full resolution via product page

Caption: Workflow for the analysis of EMDS by GC-MS.
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Biological and Toxicological Profile
Flavor and Fragrance: EMDS is used as a flavoring agent in food products, particularly in

savory, meat, and onion/garlic type flavors.[2][7] The Joint FAO/WHO Expert Committee on

Food Additives (JECFA) concluded that it poses "no safety concern at current levels of intake

when used as a flavouring agent".[1]

Toxicology: While generally regarded as safe for its intended use in food, concentrated

EMDS is a hazardous substance. It is an extremely flammable liquid.[1][11] It is considered

harmful if swallowed and can cause skin, serious eye, and respiratory irritation.[11]

Appropriate personal protective equipment, including gloves and eye protection, should be

used when handling the pure compound in a laboratory setting.[11][12]

Conclusion
Ethyl methyl disulfide is a simple yet significant organosulfur compound whose properties are

of interest across multiple scientific disciplines. Its defining feature, the disulfide bond, imparts a

specific reactivity that is crucial for its role in food chemistry and its potential interactions within

biological systems. A thorough understanding of its physicochemical properties, synthesis, and

analytical characterization, as detailed in this guide, is essential for professionals working with

this molecule, whether for developing new flavors, studying metabolic pathways, or assessing

its toxicological impact in drug development and safety science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl methyl disulfide | C3H8S2 | CID 123388 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CAS 20333-39-5: Ethyl methyl disulfide | CymitQuimica [cymitquimica.com]

3. Ethyl methyl disulfide (20333-39-5) for sale [vulcanchem.com]

4. Human Metabolome Database: Showing metabocard for Ethyl methyl disulfide
(HMDB0032912) [hmdb.ca]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://cymitquimica.com/cas/20333-39-5/
https://www.thegoodscentscompany.com/data/rw1495051.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-methyl-disulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-methyl-disulfide
https://www.echemi.com/sds/ethylmethyldisulfide-pid_Seven209.html
https://www.echemi.com/sds/ethylmethyldisulfide-pid_Seven209.html
https://www.echemi.com/sds/ethylmethyldisulfide-pid_Seven209.html
https://www.fishersci.com/store/msds?partNumber=AAL0285922&productDescription=ETHYL+METHYL+SULFIDE+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1330212?utm_src=pdf-body
https://www.benchchem.com/product/b1330212?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-methyl-disulfide
https://cymitquimica.com/cas/20333-39-5/
https://www.vulcanchem.com/product/vc2316138
https://www.hmdb.ca/metabolites/HMDB0032912
https://www.hmdb.ca/metabolites/HMDB0032912
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Human Metabolome Database: Showing metabocard for Ethyl methyl disulfide
(HMDB0032912) [hmdb.ca]

6. Methyl ethyl disulfide [webbook.nist.gov]

7. methyl ethyl disulfide, 20333-39-5 [thegoodscentscompany.com]

8. scent.vn [scent.vn]

9. Ethyl methyl disulphide | 20333-39-5 | FE35676 | Biosynth [biosynth.com]

10. ETHYL METHYL DISULFIDE | 20333-39-5 [chemicalbook.com]

11. echemi.com [echemi.com]

12. fishersci.com [fishersci.com]

13. spectrabase.com [spectrabase.com]

To cite this document: BenchChem. [Ethyl methyl disulfide chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330212#ethyl-methyl-disulfide-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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